Cas no 1779811-25-4 (methyl 3-(2-methylfuran-3-yl)-3-oxopropanoate)

• Product Name: methyl 3-(2-methylfuran-3-yl)-3-oxopropanoate
• CAS No: 1779811-25-4
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 6243934
• PubChem ID: 82654736
• Update Time: 2025-11-05

methyl 3-(2-methylfuran-3-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-methylfuran-3-yl)-3-oxopropanoate
• EN300-1127946
• 1779811-25-4

• Inchi： 1S/C9H10O4/c1-6-7(3-4-13-6)8(10)5-9(11)12-2/h3-4H,5H2,1-2H3
• InChI Key： PEOGTLHFEVQNMZ-UHFFFAOYSA-N
• SMILES： O1C=CC(C(CC(=O)OC)=O)=C1C

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on methyl 3-(2-methylfuran-3-yl)-3-oxopropanoate

Methyl 3-(2-Methylfuran-3-yl)-3-Oxopropanoate: A Comprehensive Overview

Methyl 3-(2-methylfuran-3-yl)-3-oxopropanoate, also known by its CAS number 1779811-25-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of methyl 3-(2-methylfuran-3-yl)-3-oxopropanoate is characterized by a furan ring substituted with a methyl group at the 2-position and an ester group at the 3-position. This arrangement imparts the compound with distinctive electronic and steric properties. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of complex molecules with bioactive properties.

One of the key areas of research involving methyl 3-(2-methylfuran-3-yl)-3-oxopropanoate is its application in drug discovery. The compound's ability to act as a precursor for bioisosteric replacements has been extensively explored. For instance, researchers have utilized it to develop analogs of existing pharmaceutical agents, enhancing their efficacy and reducing side effects. This has been made possible by the compound's unique reactivity under specific reaction conditions.

Another notable application of methyl 3-(2-methylfuran-3-yl)-3-oxopropanoate lies in the field of polymer science. The compound's ester functionality makes it an ideal candidate for synthesizing functional polymers with tailored properties. Recent advancements have demonstrated its potential in creating stimuli-responsive materials, which can change their physical properties in response to external stimuli such as temperature or pH changes.

The synthesis of methyl 3-(2-methylfuran-3-yl)-3-oxopropanoate typically involves multi-step reactions, often starting from readily available furan derivatives. One common approach involves the alkylation of furan followed by oxidation to introduce the ketone group. Subsequent esterification completes the synthesis process. Researchers have optimized these steps to improve yield and purity, making the compound more accessible for large-scale applications.

Recent studies have also focused on understanding the photophysical properties of methyl 3-(2-methylfuran-3-yl)-3-oxopropanoate. Its ability to absorb light in the visible region has been leveraged in developing materials for optoelectronic devices. For example, derivatives of this compound have been used as active layers in organic photovoltaic cells, demonstrating promising efficiency under sunlight.

In addition to its chemical applications, methyl 3-(2-methylfuran-3-yl)-3-oxopropanoate has found use in agricultural chemistry. Its role as a plant growth regulator has been explored, with studies indicating potential benefits in enhancing crop yields under stress conditions such as drought or salinity. This dual functionality underscores the compound's versatility across multiple disciplines.

The environmental impact of methyl 3-(2-methylfuran-3-yl)-3 oxopropanoate has also been a topic of recent research. Studies have assessed its biodegradability and toxicity profiles, providing insights into its safe handling and disposal. These findings are crucial for ensuring sustainable practices in industries that utilize this compound.

In conclusion, methyl 3-(2-methylfuran - yl)-propanoate (CAS No:1779811 -25 -4) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity continue to drive innovative research, paving the way for new discoveries and technologies. As advancements in synthetic methods and material characterization persist, this compound is poised to play an even greater role in shaping future developments across various industries.